2-(3-Aminocyclopentyl)acetonitrile hydrochloride
Overview
Description
2-(cis-3-Aminocyclopentyl)acetonitrile hydrochloride (2-ACPANHCl) is a novel compound that has recently been synthesized and is being studied for its potential applications in scientific research. It is a highly reactive compound that can be used for various chemical reactions, such as polymerization and condensation reactions. In addition, 2-ACPANHCl has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Platinum-Mediated Coupling Reactions
Platinum(II)-mediated coupling reactions involving acetonitrile with nucleobases have been explored, demonstrating the potential of using acetonitrile derivatives in synthesizing new azametallacycle complexes. These complexes have implications for understanding the interactions between metals and organic molecules, with potential applications in catalysis and materials science (Longato et al., 2006).
Synthesis and Characterization of Complexes
The synthesis and characterization of cis-N-Tosyl-3-methyl-2-azabicyclo[3.3.0]oct-3-ene involved palladium(II) chloride-acetonitrile complex as a catalyst. This highlights the role of acetonitrile derivatives in facilitating complex chemical reactions, potentially offering a pathway to explore the synthesis of related compounds (Hegedus et al., 2003).
Dipeptidyl Peptidase IV Inhibitors
In the field of medicinal chemistry, cis-2,5-dicyanopyrrolidine derivatives have been investigated as inhibitors of dipeptidyl peptidase IV (DPP-IV), showing effectiveness in the treatment of type 2 diabetes. This research demonstrates the pharmaceutical relevance of compounds with structural similarities to "2-(cis-3-Aminocyclopentyl)acetonitrile hydrochloride" (Wright et al., 2006).
Photoinduced Isomerisation
The study of photoinduced isomerisation of cis-[M(L-S,O)2](M = Pt(II) and Pd(II)) complexes offers insights into the photophysical properties of cis-configured compounds, which could be relevant for understanding the behavior of "2-(cis-3-Aminocyclopentyl)acetonitrile hydrochloride" under similar conditions (Hanekom et al., 2005).
Synthesis of Derivatives
The synthesis and characterization of derivatives of a hydroxymethyl ruthenium complex, involving reactions with acetonitrile, highlight the versatility of acetonitrile derivatives in synthesizing metal-organic complexes. This research could inform the development of catalysts and materials based on similar principles (Gibson et al., 2000).
properties
IUPAC Name |
2-(3-aminocyclopentyl)acetonitrile;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2.ClH/c8-4-3-6-1-2-7(9)5-6;/h6-7H,1-3,5,9H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUSFXQAGYDHBGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1CC#N)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2098033-24-8 | |
Record name | rac-2-[(1R,3S)-3-aminocyclopentyl]acetonitrile hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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